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Peptide Sequence and Structural Composition

Delcasertib's design utilizes a cell-penetrating peptide for intracellular delivery. The table below summarizes

its core components.

Component
Name

Sequence Description

Cargo Peptide
[1]

CSFNSYELGSL Derived from the δV1-1 portion of PKCδ; responsible for
selective inhibition [1].

Carrier Peptide
[1] [2]

CYGRKKRRQRRR Cell-penetrating peptide (TAT47-57) from HIV-1 transactivator

protein for cellular delivery [1] [2].

Linkage [2] Disulfide bond Reversible conjugation between cysteine residues of cargo
and carrier peptides [2].

The following diagram illustrates the structural relationship and mechanism of these components:
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Structural composition of Delcasertib showing the cargo and carrier peptides linked by a disulfide bond.

Mechanism of Action and Experimental Data

Delcasertib inhibits the δ-PKC isozyme to prevent reperfusion injury. Key quantitative data from preclinical

studies are summarized below.

Parameter
Experimental
Data

Context / Model

Molecular Weight [2] [3] 2880.28 g/mol C120H199N45O34S2
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Parameter
Experimental
Data

Context / Model

CAS Registry No. [2] [3]

[4]

949100-39-4 -

Heart Tissue Uptake [2] 1.21 μg eq/g tissue Measured in rats after single IV bolus (1 mg/kg) [2].

Systemic Half-Life [5] 1.58 - 2.5 minutes Rapid clearance from systemic circulation in rats
[5].

The mechanism by which Delcasertib exerts its effect during reperfusion injury is outlined below:
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Mechanism of Delcasertib inhibiting δPKC activation and translocation to prevent reperfusion injury.

Clinical Development Status
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Delcasertib was investigated as an adjunct therapy to prevent myocardial tissue death in patients undergoing

revascularization after an acute myocardial infarction [1] [5].

Clinical Trials: A Phase 1/II trial (NCT00093197) and a Phase 2b trial (NCT00785954) were
completed [1]. The Phase 2b trial (PROTECTION AMI) evaluated intracoronary Delcasertib for acute

ST-segment elevation myocardial infarction but failed to significantly reduce cardiac tissue damage
[1] [5].

Current Status: The search results indicate that there has been no further clinical development of
Delcasertib [1]. Its highest development phase was Phase 2 [4].

Conclusion

Delcasertib represents a rationally designed peptide therapeutic approach for targeted intracellular

inhibition. Its structure combines a specific δ-PKC inhibitor cargo with a TAT protein-derived cell-

penetrating carrier. While it showed promise in preclinical models for preventing reperfusion injury, clinical

development was discontinued after Phase 2 trials did not demonstrate significant efficacy [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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